Cas no 123963-52-0 (1,3-Cyclohexanediol,4-methylene-5-[(2E)-[(1R,3aS,7aR)-octahydro-1-[(1R,2E)-8-hydroxy-1,8-dimethyl-2-nonenyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-,(1R,3S,5Z)- (9CI))
123963-52-0 structure
Product Name:1,3-Cyclohexanediol,4-methylene-5-[(2E)-[(1R,3aS,7aR)-octahydro-1-[(1R,2E)-8-hydroxy-1,8-dimethyl-2-nonenyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-,(1R,3S,5Z)- (9CI)
CAS No:123963-52-0
MF:C30H48O3
MW:456.700329780579
CID:191781
PubChem ID:9547563
Update Time:2025-04-19
1,3-Cyclohexanediol,4-methylene-5-[(2E)-[(1R,3aS,7aR)-octahydro-1-[(1R,2E)-8-hydroxy-1,8-dimethyl-2-nonenyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-,(1R,3S,5Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclohexanediol,4-methylene-5-[(2E)-[(1R,3aS,7aR)-octahydro-1-[(1R,2E)-8-hydroxy-1,8-dimethyl-2-nonenyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-,(1R,3S,5Z)- (9CI)
- (1R,3S,5E)-5-[(2E)-2-[(3aS,7aR)-1-[(E)-9-hydroxy-9-methyldec-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
- 1,25-dihydroxy-24-trihomo-22-ene-vitamin D3
- 1,3-Cyclohexanediol,4-methylene-5-[(2E)-[(1R,3aS,7aR)-octahydro-1-[(1R,2E)-8-hydroxy-1,8-dimethyl-2-nonenyl]-7a-methyl-4H-ind
- (1R,3S,5E)-5-[(2E)-2-{(3aS,7aR)-1-[(2E)-8-hydroxy-1,8-dimethylnon-2-en-1-yl]-7a-methyloctahydro-4H-inden-4-ylidene}ethylidene]-4-methylidenecyclohexane
- 1,25-Dihydroxy-24-trihomo-22-ene-cholecalciferol
- 1,25-Dte-D3
- 1,3-Cyclohexanediol, 4-methylene-5-((octahydro-1-(8-hydroxy-1,8-dimethyl-2-nonenyl)-7a-methyl-4H-inden-4-ylidene)ethylidene)-, (1R-(1alpha(1R*,2E),3abeta,4E(1R*,3S*,5Z),7aalpha))-
- LMST03020458
- (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R)-9-hydroxy-9-methyldec-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
- 123963-52-0
- (5Z,7E,22E)-(1S,3R)-24a,24b,24c-trihomo-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol
- 1alpha,25-dihydroxy-22,23-didehydro-24a,24b,24c-trihomovitamin D3 /1alpha,25-dihydroxy-22,23-didehydro-24a,24b,24c-trihomocholecalciferol
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- Inchi: 1S/C30H48O3/c1-21(11-8-6-7-9-17-29(3,4)33)26-15-16-27-23(12-10-18-30(26,27)5)13-14-24-19-25(31)20-28(32)22(24)2/h8,11,13-14,21,25-28,31-33H,2,6-7,9-10,12,15-20H2,1,3-5H3/b11-8+,23-13+,24-14-/t21-,25-,26-,27+,28+,30-/m1/s1
- InChI Key: RZLPEKINOHYZDW-IYCWODGDSA-N
- SMILES: O[C@H]1C[C@@H](C(=C)/C(/C1)=C\C=C1/CCC[C@@]2(C)[C@H]/1CC[C@@H]2[C@@H](/C=C/CCCCC(C)(C)O)C)O
Computed Properties
- Exact Mass: 456.360345
- Monoisotopic Mass: 456.360345
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 773
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.8
- Topological Polar Surface Area: 60.7
Experimental Properties
- Density: 1.05
- Boiling Point: 596.6°C at 760 mmHg
- Flash Point: 245.3°C
- Refractive Index: 1.55
1,3-Cyclohexanediol,4-methylene-5-[(2E)-[(1R,3aS,7aR)-octahydro-1-[(1R,2E)-8-hydroxy-1,8-dimethyl-2-nonenyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-,(1R,3S,5Z)- (9CI) Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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